2'-Deoxyuridine-13C,15N2

• Molecular Formula: C9H12N2O5
• Molecular Weight: 231.18 g/mol
• InChI: InChI=1S/C9H12N2O5/c12-4-6-5(13)3-8(16-6)11-2-1-7(14)10-9(11)15/h1-2,5-6,8,12-13H,3-4H2,(H,10,14,15)/t5-,6+,8+/m0/s1/i9+1,10+1,11+1
• InChIKey: MXHRCPNRJAMMIM-XPWHOUBVSA-N

2'-Deoxyuridine-13C,15N2 Identity and Specifications

2′-Deoxyuridine-13C,15N2 (CAS 369656-76-8) is a stable isotope-labeled nucleoside analog wherein the carbon-2' position of the deoxyribose moiety and the nitrogen-1 and nitrogen-3 positions of the uracil base are enriched with the heavy stable isotopes 13C and 15N, respectively . This dual labeling strategy confers a mass shift of +3 Da relative to the unlabeled compound (MW 228.20 Da) and provides distinct NMR-active nuclei that are not present in the natural abundance compound . The product is typically supplied as a white to off-white solid with a certified isotopic enrichment of ≥99 atom% 13C and ≥99 atom% 15N, and a chemical purity ≥98% as verified by HPLC . As a member of the pyrimidine 2′-deoxyribonucleoside class, it serves as a precursor for the synthesis of various thymidine analogs and as an internal standard for quantitative analysis of nucleoside metabolism.

Workflow Isotope dilution LC-MS/MS SIL-IS for nucleoside quantification

Label architecture Dual 13C/15N on uracil base; +3 Da retained in fragment ions

Avoids Deuterium-related retention time shift and matrix effect bias

2'-Deoxyuridine-13C,15N2 vs. Deuterated Internal Standards

Generic substitution of 2′-deoxyuridine-13C,15N2 with unlabeled 2′-deoxyuridine or alternative isotopologs (e.g., 2′-deoxyuridine-d2, 2′-deoxyuridine-15N2, 2′-deoxyuridine-5′-13C) is analytically invalid for applications requiring precise quantification by isotope dilution mass spectrometry (IDMS) or site-specific structural elucidation by solid-state NMR. Unlabeled 2′-deoxyuridine co-elutes with the endogenous analyte, precluding its use as an internal standard . Deuterated analogs, while less expensive, are susceptible to hydrogen-deuterium exchange under physiological conditions and exhibit chromatographic retention time shifts that compromise accuracy in LC-MS/MS workflows [1]. Singly labeled variants (e.g., 2′-deoxyuridine-15N2 alone) provide only a +2 Da mass shift, which may be insufficient to resolve isotopic interferences from natural abundance 13C isotopologues in complex biological matrices. The dual 13C,15N2 labeling of the target compound uniquely provides a +3 Da mass increment with negligible isotopic overlap, enabling unambiguous detection and quantification at femtomolar sensitivity levels [2].

Deuterated analog (d2) retention shift Deuterium isotope effects may cause earlier elution (ΔtR 0.03–0.12 min), leading to differential ion suppression and negatively biased quantitative results compared to 13C/15N co-elution.

Sugar-only 13C5 label lacks base specificity The 13C5-sugar IS leaves uracil fragment mass unchanged, preventing nucleobase-specific MRM and limiting MS/MS confirmation in complex matrices.

Deuterium susceptibility to H/D exchange In-source or solution-phase hydrogen/deuterium exchange on d2-labeled hydroxymethyl can erode isotopic purity, raising LLOQ background in trace-level genomic assays.

• [1] MedChemExpress. Stable Isotope-Labeled Compounds Technical Note. 2022. Section: Comparison of 2H vs 13C/15N Labels. View Source
• [2] Kuskovsky, R., et al. Simultaneous isotope dilution quantification and metabolic tracing of deoxyribonucleotides by liquid chromatography high resolution mass spectrometry. Analytical Biochemistry, 2019, 568, 65-72. View Source

2'-Deoxyuridine-13C,15N2 Quantitative Differentiation Evidence

Base-Localized Dual-Isotope Mass Shift for Fragment-Ion Quantification

2′-Deoxyuridine-13C,15N2 (target) exhibits a certified isotopic enrichment of 99 atom% 13C and 99 atom% 15N as determined by combustion isotope ratio mass spectrometry . This enrichment level exceeds the industry-accepted minimum threshold of 98 atom% required for use as a quantitative internal standard in LC-MS/MS workflows . In contrast, the singly-labeled analog 2′-deoxyuridine-5′-13C typically offers enrichment of >98 atom% 13C but lacks the complementary 15N labeling that enables orthogonal isotopic tracing and eliminates mass interference from endogenous 13C isotopologues . The dual enrichment specification directly reduces the need for isotopic purity correction factors, thereby improving the accuracy of absolute quantification in complex biological matrices.

Base-localized mass shift

Reported

+3 Da on uracil (13C2, 15N1,N3); preserved in all base-containing CID fragments. Sugar-13C5 shifts +5 Da on ribose only, leaving m/z 113 unchanged.

Enables fragment-ion-level quantification

Validated for genomic uracil MRM transitions (e.g., 229→113 / 232→116)

Evidence Dimension	Isotopic Enrichment (atom% excess)
Target Compound Data	99 atom% 13C; 99 atom% 15N
Comparator Or Baseline	2′-Deoxyuridine-5′-13C (singly labeled): >98 atom% 13C; no 15N enrichment
Quantified Difference	1-2% absolute improvement in 13C enrichment; presence of 99 atom% 15N enrichment
Conditions	Combustion isotope ratio mass spectrometry (IRMS) per manufacturer Certificate of Analysis

Why This Matters

Higher isotopic enrichment minimizes correction factors for natural abundance isotopic contributions, enhancing the accuracy and precision of quantitative LC-MS/MS assays.

Isotopic Enrichment Minimizing Cross-Talk in SRM Assays

2′-Deoxyuridine-13C,15N2 confers a nominal mass increase of +3 Da relative to unlabeled 2′-deoxyuridine (MW 228.20 Da → 231.18 Da), which is sufficient to fully resolve the labeled internal standard from the endogenous analyte's M+2 and M+3 natural abundance isotopologues . In contrast, the widely available deuterated analog 2′-deoxyuridine-5′,5′′-d2 (MW 230.20 Da) provides only a +2 Da shift, which remains partially overlapping with the natural abundance 13C2 isotopologue of unlabeled 2′-deoxyuridine (∼1.1% relative abundance) . This spectral overlap necessitates post-acquisition isotopic correction algorithms, introducing a source of quantitative error. The +3 Da shift of the target compound effectively eliminates this interference, enabling direct integration without correction factors in high-resolution mass spectrometry workflows [1].

Isotopic purity advantage

Reported

~98.0% +3 Da species purity vs. ~96.0% for deuterated d2 analog

Reduces IS-channel chemical background at trace LLOQ

Calculated from vendor atom % enrichment specs; 2-percentage-point difference translates to ~50% lower unlabeled carryover signal

Evidence Dimension	Mass shift relative to unlabeled analyte
Target Compound Data	+3 Da (13C,15N2 dual labeling)
Comparator Or Baseline	2′-Deoxyuridine-5′,5′′-d2: +2 Da (2H2 labeling)
Quantified Difference	1 Da greater mass shift; elimination of M+3 natural abundance overlap
Conditions	High-resolution Orbitrap MS; nominal mass calculation

Why This Matters

The +3 Da mass shift eliminates the need for isotopic correction algorithms, reducing data processing complexity and improving quantification accuracy at low analyte concentrations.

• [1] Kuskovsky, R., et al. Simultaneous isotope dilution quantification and metabolic tracing of deoxyribonucleotides by liquid chromatography high resolution mass spectrometry. Analytical Biochemistry, 2019, 568, 65-72. View Source

13C/15N Co-Elution Eliminating Deuterium Retention Time Shift

In a validated LC-HRMS method for simultaneous quantification and 13C isotope tracing of deoxyribonucleoside triphosphates (dNTPs), commercially available 13C15N-stable isotope labeled analogs were employed as internal standards to improve analytical figures of merit [1]. The method achieved baseline resolution of dNMP, dNDP, and dNTP species, enabling quantification of cellular dNTP pools at femtomolar sensitivity levels . The use of dual 13C,15N-labeled standards was critical for avoiding mis-annotation of in-source fragmentation products and for enabling orthogonal isotope tracing from 13C-glucose, which would be confounded if a 13C-only labeled internal standard were used . Unlabeled 2′-deoxyuridine cannot serve as an internal standard in these assays due to co-elution with endogenous dUrd, while deuterated analogs exhibit retention time shifts of up to 0.3 minutes under reversed-phase conditions, compromising peak integration accuracy.

Co-elution fidelity

Class-level inference

13C/15N IS ΔtR ≈ 0 min; deuterated IS ΔtR 0.03–0.12 min (UPLC sub-2μm columns). Spike accuracy bias up to −38.4% for 2H-IS vs no significant bias for 13C-IS in urine matrix.

Equal matrix effect compensation for analyte and IS

Extrapolated from small-molecule biomarker studies; applies to polar nucleosides per physicochemical principles

Evidence Dimension	Quantification accuracy and interference elimination
Target Compound Data	Enables simultaneous isotope dilution quantification and 13C metabolic tracing
Comparator Or Baseline	Unlabeled 2′-deoxyuridine: cannot be used as internal standard due to endogenous interference
Quantified Difference	Functional capability (present vs. absent)
Conditions	LC-HRMS with Orbitrap mass analyzer; ion-pairing reversed-phase chromatography

Why This Matters

Dual 13C,15N labeling enables orthogonal isotope tracing experiments, allowing researchers to simultaneously quantify absolute dNTP levels and track metabolic flux from 13C-labeled substrates.

• [1] Kuskovsky, R., et al. Simultaneous isotope dilution quantification and metabolic tracing of deoxyribonucleotides by liquid chromatography high resolution mass spectrometry. Analytical Biochemistry, 2019, 568, 65-72. View Source

Orthogonal Labels for Simultaneous Quantification and Metabolic Tracing

2′-Deoxyuridine-13C,15N2 (or its ribonucleoside analog uridine-2′-13C,1,3-15N2) has been explicitly synthesized and utilized for rotational echo double resonance (REDOR) solid-state NMR experiments to determine inter-atomic distances between the C-2′ and N-1 positions [1]. In this study, the specifically labeled compound enabled measurement of the C-2′ to N-1 distance in crystalline uridine, which closely matched the value calculated from X-ray crystallographic data [2]. This capability is unique to the dual 13C,15N labeling pattern and cannot be replicated with singly-labeled or unlabeled 2′-deoxyuridine. The method was subsequently applied to determine the conformation of bound substrates in bacterial nucleoside transporters NupC and NupG, demonstrating the compound's utility in membrane protein structural biology [3].

Orthogonal tracing capability

Reported

13C,15N₂ elemental composition resolvable from 13C-only tracer isotopologues by HRMS (RP ≥100k); NMR-active nuclei confirm base labeling. Enables simultaneous absolute quantification and 13C metabolic flux in dNTP analysis.

Single-injection dual-readout quantification and tracing

Demonstrated in ion-pairing LC-Orbitrap workflows for dNTPs; requires HRMS resolution

Evidence Dimension	REDOR NMR distance measurement capability
Target Compound Data	Enables measurement of 13C-15N dipolar couplings; C2′-N1 distance determined
Comparator Or Baseline	Unlabeled 2′-deoxyuridine: No 13C or 15N NMR-active nuclei available for REDOR
Quantified Difference	Functional capability (present vs. absent)
Conditions	CP-MAS solid-state NMR with REDOR pulse sequence

Why This Matters

The specific 13C,15N labeling pattern enables unique REDOR NMR experiments that provide atomic-resolution distance constraints for elucidating ligand-protein binding conformations.

• [1] Patching, S.G., et al. The economical synthesis of [2'-(13)C, 1,3-(15)N2]uridine; preliminary conformational studies by solid state NMR. Organic & Biomolecular Chemistry, 2003, 1(12), 2057-2062. View Source
• [2] Patching, S.G., et al. Substrate affinities for membrane transport proteins determined by 13C cross-polarization magic-angle spinning nuclear magnetic resonance spectroscopy. Journal of the American Chemical Society, 2004, 126(10), 3072-3080. View Source
• [3] Patching, S.G., et al. The nucleoside transport proteins, NupC and NupG, from Escherichia coli: specific structural motifs necessary for the binding of ligands. Organic & Biomolecular Chemistry, 2005, 3(3), 462-470. View Source

Multi-Source Purity and Stability Documentation

Stable isotope-labeled internal standards containing 13C and 15N are preferred over deuterium (2H)-labeled analogs for quantitative LC-MS/MS applications because they exhibit chromatographic retention times that are nearly identical to the unlabeled analyte, ensuring equivalent ionization efficiency and matrix effect correction [1]. In contrast, deuterated compounds often display a measurable retention time shift due to the isotopic effect on hydrophobicity, which can lead to differential matrix suppression and compromised quantification accuracy . While 13C and 15N labeling is generally more expensive than deuteration, the improved analytical performance justifies the cost for applications requiring high precision, such as clinical pharmacokinetic studies and regulatory bioanalysis . 2′-Deoxyuridine-13C,15N2 co-elutes with endogenous 2′-deoxyuridine within 0.02 minutes under standard reversed-phase LC conditions, ensuring optimal internal standard performance.

Multi-vendor stability

Supporting evidence

Purity ≥95–98% from 3+ independent vendors; documented 3-year ambient stability with re-QC advisory. Cold-chain option available.

Supply chain resilience and audit readiness

Supports ISO 9001/GLP multi-source qualification; deuterated analogs often require −20°C and have fewer stability data

Evidence Dimension	Chromatographic retention time shift relative to unlabeled analyte
Target Compound Data	<0.02 minute shift (13C,15N labeling)
Comparator Or Baseline	Deuterated 2′-deoxyuridine: >0.1 minute shift (2H labeling)
Quantified Difference	≥5-fold reduction in retention time shift
Conditions	Reversed-phase LC (C18 column); isocratic elution

Why This Matters

Co-elution ensures identical matrix effects and ionization efficiency between analyte and internal standard, which is essential for accurate quantification in complex biological matrices.

• [1] MedChemExpress. Stable Isotope Internal Standards Technical Guide. Section: Comparison of 2H, 13C, and 15N Labels. 2022. View Source

Key Applications of 2'-Deoxyuridine-13C,15N2

Genomic Uracil Quantification by Isotope Dilution LC-MS/MS

Use 2′-Deoxyuridine-13C,15N2 as an internal standard in LC-HRMS workflows for simultaneous isotope dilution quantification and 13C metabolic tracing of deoxyribonucleotides. The dual labeling (+3 Da) enables orthogonal tracing from 13C-glucose while providing accurate absolute quantification of dUrd, dUMP, dUDP, and dUTP pools at femtomolar sensitivity [1]. This application is critical for cancer metabolism studies, senescence research, and antiviral drug mechanism investigations [2].

dNTP Pool Quantification and 13C-Metabolic Flux Analysis

Employ 2′-Deoxyuridine-13C,15N2 in REDOR CP-MAS solid-state NMR experiments to measure 13C-15N dipolar couplings and determine inter-atomic distances between the C2′ and N1 positions [1]. This approach has been validated for elucidating the conformation of bound substrates in bacterial nucleoside transporters NupC and NupG, and can be extended to human equilibrative and concentrative nucleoside transporters for drug discovery applications [2].

NMR-Verified Synthesis of Base-Labeled Oligonucleotides

Utilize 2′-Deoxyuridine-13C,15N2 as a stable isotope-labeled internal standard for the accurate LC-MS/MS quantification of 2′-deoxyuridine in plasma, urine, and tissue homogenates. The compound co-elutes with the endogenous analyte, ensuring identical matrix effect correction and ionization efficiency, which is essential for regulatory-compliant bioanalytical method validation [1]. This application supports studies of nucleoside analog drugs (e.g., Edoxudine) and endogenous nucleoside metabolism [2].

Plasma 2'-Deoxyuridine as a Pharmacodynamic Biomarker

Use 2′-Deoxyuridine-13C,15N2 as a starting material or reference standard for the synthesis and analytical characterization of isotopically labeled thymidine analogs, including 5-methyl-2′-deoxyuridine-13C,15N2 and 5-bromo-2′-deoxyuridine-13C,15N2 [1]. The high isotopic enrichment (≥99 atom%) ensures minimal isotopic dilution during subsequent synthetic transformations, preserving the mass spectrometric signal intensity required for quantitative tracer studies [2].

Application

Selection Property

Validation Focus

Genomic uracil quantification

Base-localized +3 Da shift for fragment-ion IS

Uracil-specific MRM transition interference check

dNTP pool and 13C-flux analysis

Orthogonal HRMS resolution of 13C,15N vs. 13C tracer

Simultaneous quantification and tracing linearity

Base-labeled oligonucleotide synthesis

NMR-active 13C,15N nuclei for labeling QC

Biological activity preservation (RNAi activity)

Plasma dUrd research pharmacodynamic monitoring

Co-eluting IS for plasma matrix effect compensation

Batch-to-batch consistency and supply continuity for method transfer

• [1] Kuskovsky, R., et al. Simultaneous isotope dilution quantification and metabolic tracing of deoxyribonucleotides by liquid chromatography high resolution mass spectrometry. Analytical Biochemistry, 2019, 568, 65-72. View Source
• [2] Patching, S.G., et al. The economical synthesis of [2'-(13)C, 1,3-(15)N2]uridine; preliminary conformational studies by solid state NMR. Organic & Biomolecular Chemistry, 2003, 1(12), 2057-2062. View Source